Cas no 2172464-38-7 (4-{3-chloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methylbutanoic acid)

• Product Name: 4-{3-chloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methylbutanoic acid
• CAS No: 2172464-38-7
• MF: C₂₇H₂₅ClN₂O₅
• MW: 492.950806379318
• CID: 6108173
• PubChem ID: 165543883
• Update Time: 2025-07-17

4-{3-chloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{3-chloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methylbutanoic acid
• EN300-1483537
• 4-{[3-chloro-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}-3-methylbutanoic acid
• 2172464-38-7

• Inchi： 1S/C27H25ClN2O5/c1-16(12-25(31)32)14-29-26(33)17-10-11-24(23(28)13-17)30-27(34)35-15-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-11,13,16,22H,12,14-15H2,1H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： AZWJERJNWYWUOI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C(NCC(C)CC(=O)O)=O

Computed Properties

• Exact Mass: 492.1451996g/mol
• Monoisotopic Mass: 492.1451996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on 4-{3-chloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methylbutanoic acid

Introduction to 4-{3-chloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methylbutanoic acid (CAS No. 2172464-38-7)

4-{3-chloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methylbutanoic acid (CAS No. 2172464-38-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of fluorenylmethoxycarbonyl (Fmoc) and exhibits unique structural and functional properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The core structure of this compound features a fluorenylmethoxycarbonyl (Fmoc) group, which is widely used in peptide synthesis due to its stability and ease of removal. The presence of the Fmoc group in the molecule allows for precise control over the reactivity and solubility of the compound, making it an ideal choice for synthetic chemistry and drug design. Additionally, the 3-chloro-4-amino substituent on the phenyl ring introduces further complexity and potential for bioactivity, as chlorinated aromatic compounds are known to interact with various biological targets.

The 3-methylbutanoic acid moiety at the terminal end of the molecule contributes to its overall hydrophobicity and may influence its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). This combination of functional groups makes the compound a promising candidate for exploring new therapeutic avenues, particularly in areas where precise molecular targeting is crucial.

Recent research has highlighted the potential of this compound in several key areas. For instance, studies have shown that derivatives of Fmoc-protected amino acids can serve as potent inhibitors of specific enzymes involved in disease pathways. One notable example is the inhibition of proteases, which play critical roles in various diseases, including cancer and neurodegenerative disorders. The ability to design compounds that selectively target these enzymes can lead to more effective and safer therapeutic options.

In addition to enzyme inhibition, this compound has also been explored for its potential as a prodrug. Prodrugs are biologically inactive compounds that are converted into their active form through metabolic processes within the body. The presence of the Fmoc group can be designed to be cleaved off under specific conditions, releasing the active drug molecule at the desired site of action. This approach can enhance drug efficacy while reducing side effects.

The structural complexity of 4-{3-chloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methylbutanoic acid also makes it an excellent candidate for high-throughput screening (HTS) campaigns. HTS is a widely used technique in drug discovery that involves testing large libraries of compounds against specific biological targets to identify potential hits. The unique properties of this compound can help researchers identify novel binding sites and interactions that may not be apparent with simpler molecules.

Beyond its potential as a therapeutic agent, this compound has also found applications in chemical biology research. Chemical biology is an interdisciplinary field that combines principles from chemistry and biology to study biological systems at the molecular level. The ability to synthesize and modify complex organic molecules like this one allows researchers to probe cellular processes with unprecedented precision. For example, derivatives of this compound can be used as probes to study protein-protein interactions or to label specific biomolecules for imaging studies.

In conclusion, 4-{3-chloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methylbutanoic acid (CAS No. 2172464-38-7) is a multifaceted compound with significant potential in both medicinal chemistry and chemical biology. Its unique structural features and functional groups make it a valuable tool for advancing our understanding of biological systems and developing new therapeutic strategies. As research in these areas continues to evolve, this compound is likely to play an increasingly important role in driving innovation and improving human health.